Cas no 62119-81-7 (1-Thiophen-2-yl-propan-2-ol)

• Product Name: 1-Thiophen-2-yl-propan-2-ol
• CAS No: 62119-81-7
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 516811
• PubChem ID: 98093
• Update Time: 2025-05-20

1-Thiophen-2-yl-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanol, a-methyl-
• 1-THIOPHEN-2-YL-PROPAN-2-OL
• Einecs 263-415-8
• 1-Thiophen-2-yl-propan-2-ol

• Inchi： 1S/C7H10OS/c1-6(8)5-7-3-2-4-9-7/h2-4,6,8H,5H2,1H3
• InChI Key： FQOLCQNLKZBNMM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)O

Computed Properties

• Exact Mass: 142.04500
• Monoisotopic Mass: 142.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 220.6°C at 760 mmHg
• Flash Point: 87.2°C
• Refractive Index: 1.552
• PSA: 48.47000
• LogP: 1.67140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-Thiophen-2-yl-propan-2-ol

Chemical Profile of 1-Thiophen-2-yl-propan-2-ol (CAS No: 62119-81-7)

1-Thiophen-2-yl-propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 62119-81-7, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a thiophene ring fused with a propanol side chain, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 1-Thiophen-2-yl-propan-2-ol consists of a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur, attached to a propanol group at the 2-position. This configuration imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity and interactions with biological systems. The presence of the hydroxyl group enhances its solubility in polar solvents and facilitates further functionalization, making it a versatile building block in drug discovery and material synthesis.

In recent years, 1-Thiophen-2-yl-propan-2-ol has been explored for its potential applications in medicinal chemistry. The thiophene moiety is well-known for its role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. Researchers have leveraged the structural flexibility of thiophene derivatives to develop novel therapeutic compounds. The propanol side chain adds an additional layer of modularity, allowing chemists to introduce diverse functional groups and optimize pharmacokinetic properties.

One of the most compelling aspects of 1-Thiophen-2-yl-propan-2-ol is its utility as a precursor in the synthesis of more complex molecules. Its reactive sites—both the hydroxyl group and the thiophene ring—can be selectively modified through various chemical transformations. For instance, nucleophilic substitution reactions at the thiophene ring can introduce new heterocycles or aromatic systems, while oxidation or reduction reactions can alter the electronic properties of the molecule. These modifications are crucial for tailoring the biological activity and pharmacological profile of derived compounds.

Recent studies have highlighted the role of 1-Thiophen-2-yl-propan-2-ol in developing novel agrochemicals. The structural features of this compound make it an effective scaffold for designing herbicides and fungicides with improved efficacy and environmental compatibility. By incorporating additional functional groups or altering the substitution pattern on the thiophene ring, researchers can fine-tune the biological activity against specific targets while minimizing off-target effects.

The material science applications of 1-Thiophen-2-yl-propan-2-ol are also noteworthy. Its ability to form stable complexes with metals and other organic molecules has led to its use in developing advanced materials such as conductive polymers and liquid crystals. These materials find applications in electronic devices, optoelectronic components, and even in sustainable energy solutions like organic photovoltaics. The hydroxyl group's interaction with metal surfaces also makes it useful in catalysis, where it can act as a ligand or co-catalyst in various reactions.

The synthesis of 1-Thiophen-2-yl-propan-2-ol typically involves multi-step organic reactions starting from readily available precursors such as thiophene derivatives and propanols. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques like cross-coupling reactions, palladium catalysis, and enzymatic transformations have been particularly valuable in constructing the desired molecular framework with high precision.

In conclusion, 1-Thiophen-2-yl-propan-2-ol (CAS No: 62119-81-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—combining a thiophene ring with a propanol side chain—provide ample opportunities for chemical modification and functionalization. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.